1-[4-(2-methoxy-4-propylphenoxy)butyl]-4-methylpiperazine hydrochloride

• IUPAC Name: 1-[4-(2-methoxy-4-propylphenoxy)butyl]-4-methylpiperazine;hydrochloride
• InChI: InChI=1S/C19H32N2O2.ClH/c1-4-7-17-8-9-18(19(16-17)22-3)23-15-6-5-10-21-13-11-20(2)12-14-21;/h8-9,16H,4-7,10-15H2,1-3H3;1H
• InChI Key: RJEWWAVYKGWGDL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)OCCCCN2CCN(CC2)C)OC.Cl
• Molecular Formula: C19H33ClN2O2
• Molecular Weight: 356.9 g/mol

Description

1-[4-(2-methoxy-4-propylphenoxy)butyl]-4-methylpiperazine hydrochloride, also known as MPBP, is a synthetic compound that belongs to the family of piperazine derivatives. It is a research chemical that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-[4-(2-methoxy-4-propylphenoxy)butyl]-4-methylpiperazine hydrochloride is not fully understood, but it is believed to exert its therapeutic effects by modulating the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It has also been shown to interact with various receptors such as 5-HT1A, 5-HT2A, and D2 receptors, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in animal studies. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are known to play a crucial role in regulating mood, motivation, and behavior. It has also been shown to decrease the levels of corticosterone, a hormone that is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-(2-methoxy-4-propylphenoxy)butyl]-4-methylpiperazine hydrochloride in lab experiments is its high potency and selectivity for specific receptors, which allows for precise modulation of neurotransmitter levels. However, one of the limitations of using this compound is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for research on 1-[4-(2-methoxy-4-propylphenoxy)butyl]-4-methylpiperazine hydrochloride, including investigating its potential therapeutic applications in other fields such as oncology and immunology. Additionally, further studies are needed to elucidate its exact mechanism of action and to optimize its pharmacokinetic properties for clinical use. Finally, more research is needed to understand the long-term effects of this compound on the brain and body.
Conclusion
In conclusion, this compound is a promising research chemical that has potential therapeutic applications in various fields such as neuroscience, pharmacology, and toxicology. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and future research directions have been identified. Further research on this compound may lead to the development of novel treatments for a range of disorders.

Scientific Research Applications

1-[4-(2-methoxy-4-propylphenoxy)butyl]-4-methylpiperazine hydrochloride has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and toxicology. It has been shown to possess anxiolytic, antidepressant, and antipsychotic properties, making it a promising candidate for the treatment of anxiety disorders, depression, and schizophrenia.